Cas no 1260012-73-4 (8-fluoro-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 8-fluoro-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 1260012-73-4
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 4583152
• PubChem ID: 86767889
• Update Time: 2024-03-01

8-fluoro-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 8-FLUORO-7-HYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• 8-fluoro-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： 1S/C9H7FO3/c10-8-7(12)2-1-5-6(11)3-4-13-9(5)8/h1-2,12H,3-4H2
• InChI Key： ACKJJJGDMIPKQV-UHFFFAOYSA-N
• SMILES： C1OC2=C(F)C(O)=CC=C2C(=O)C1

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones